5-(Trifluoromethyl)nicotinimidamide hydrochloride

• Molecular Formula: C7H7ClF3N3
• Molecular Weight: 225.60 g/mol
• IUPAC Name: 5-(trifluoromethyl)pyridine-3-carboximidamide;hydrochloride
• InChI: InChI=1S/C7H6F3N3.ClH/c8-7(9,10)5-1-4(6(11)12)2-13-3-5;/h1-3H,(H3,11,12);1H
• InChI Key: HRXKDSNTMLMRTR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1C(F)(F)F)C(=N)N.Cl

Description

5-(Trifluoromethyl)nicotinimidamide hydrochloride is a chemical compound with the molecular formula C7H7ClF3N3 It belongs to the class of pyridine derivatives and is characterized by the presence of a trifluoromethyl group attached to the nicotinimidamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of nicotinimidamide with trifluoromethylating agents under controlled conditions

Industrial Production Methods

Industrial production of 5-(Trifluoromethyl)nicotinimidamide hydrochloride may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride salt form.

Chemical Reactions Analysis

Types of Reactions

5-(Trifluoromethyl)nicotinimidamide hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield trifluoromethyl nicotinic acid derivatives, while reduction may produce trifluoromethyl nicotinyl amines.

Scientific Research Applications

5-(Trifluoromethyl)nicotinimidamide hydrochloride has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-(Trifluoromethyl)nicotinimidamide hydrochloride involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s binding affinity to certain enzymes or receptors, leading to modulation of their activity. The exact molecular targets and pathways may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 6-(Trifluoromethyl)nicotinimidamide hydrochloride
• 3-(Trifluoromethyl)nicotinimidamide hydrochloride
• 4-(Trifluoromethyl)nicotinimidamide hydrochloride

Uniqueness

5-(Trifluoromethyl)nicotinimidamide hydrochloride is unique due to the specific position of the trifluoromethyl group on the nicotinimidamide structure